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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the best practices for handling and aliquoting

CAY10580. It includes frequently asked questions (FAQs) and troubleshooting guides to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store CAY10580 upon receipt?

CAY10580 is supplied as a solution in ethanol and should be stored at -20°C.[1][2] When

stored correctly, the compound is stable for at least two years.[1][2]

Q2: What is the solubility of CAY10580 in different solvents?

The solubility of CAY10580 varies depending on the solvent. For detailed solubility information,

please refer to the table below.

Q3: How do I prepare a stock solution of CAY10580 in a different solvent?

To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen.

Immediately after, the solvent of choice, such as DMSO or dimethyl formamide (purged with an

inert gas), can be added.[1]

Q4: Can I prepare an aqueous solution of CAY10580?
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Yes, an organic solvent-free aqueous solution can be prepared by evaporating the initial

ethanol solvent and directly dissolving the neat oil in an aqueous buffer, such as PBS (pH 7.2).

[1] However, it is not recommended to store aqueous solutions for more than one day.[1]

Q5: What is the mechanism of action of CAY10580?

CAY10580 is a selective agonist of the Prostaglandin E2 (PGE2) receptor EP4.[2][3][4] The

EP4 receptor is a Gs protein-coupled receptor that, upon activation, stimulates the production

of the second messenger cyclic AMP (cAMP).[2]

Quantitative Data Summary
Property Value Citations

Molecular Formula C19H35NO4 [1][2]

Formula Weight 341.5 g/mol [1][2]

Purity ≥96% [1][2]

Supplied As A solution in ethanol [1]

Storage Temperature -20°C [1][2]

Stability ≥ 2 years [1][2]

Solubility in DMF ~10 mg/mL [1][2]

Solubility in DMSO ~10 mg/mL [1][2]

Solubility in Ethanol ~20 mg/mL [2]

Solubility in PBS (pH 7.2) ~2.5 mg/mL [1][2]

Experimental Protocols
Protocol 1: Preparation of a DMSO Stock Solution

If starting with CAY10580 in ethanol, evaporate the ethanol under a gentle stream of dry

nitrogen gas.
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Once the ethanol is completely evaporated, add the desired volume of dimethyl sulfoxide

(DMSO) to the neat oil.

Vortex briefly to ensure the compound is fully dissolved. The solubility in DMSO is

approximately 10 mg/mL.[1][2]

Aliquot the DMSO stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

Thaw a single-use aliquot of the CAY10580 DMSO stock solution.

Further dilute the stock solution into your aqueous buffer or isotonic saline of choice to the

desired final concentration.[1]

Ensure that the final concentration of the organic solvent is insignificant, as it may have

physiological effects.[1]

It is recommended to prepare aqueous solutions fresh for each experiment and not to store

them for more than one day.[1]
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Issue Possible Cause Recommended Solution

Precipitation in aqueous

solution

The solubility of CAY10580 in

aqueous buffers is limited

(~2.5 mg/mL in PBS, pH 7.2).

[1][2] The concentration may

be too high. The aqueous

solution may have been stored

for too long.

Prepare a fresh aqueous

solution for each experiment.

Ensure the final concentration

does not exceed the solubility

limit. If a higher concentration

is needed, consider using a

co-solvent, but be mindful of its

potential effects on the

experiment.

Compound appears inactive

Improper storage leading to

degradation. Repeated freeze-

thaw cycles of stock solutions.

The compound may have

degraded in an aqueous

solution that was stored for too

long.

Ensure the compound has

been stored at -20°C.[1][2] Use

single-use aliquots to avoid

freeze-thaw cycles. Always

prepare fresh aqueous

solutions for each experiment.

[1]

Inconsistent experimental

results

Inaccurate pipetting of the

viscous stock solution.

Incomplete dissolution of the

compound. Degradation of the

compound.

Use positive displacement

pipettes for viscous solutions.

Visually inspect to ensure

complete dissolution before

making further dilutions. Follow

proper storage and handling

procedures to prevent

degradation.
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Click to download full resolution via product page

Caption: CAY10580 activates the EP4 receptor, leading to cAMP production.
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Caption: Workflow for preparing and storing CAY10580 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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